Cas no 899748-02-8 (2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-methyl-N-phenylacetamide)
2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-methyl-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
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- F2883-0086
- AKOS024475227
- 2-[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanyl-N-methyl-N-phenylacetamide
- 2-((5-(hydroxymethyl)-1-(4-methylbenzyl)-1H-imidazol-2-yl)thio)-N-methyl-N-phenylacetamide
- 2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide
- 899748-02-8
- 2-[[5-(Hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]thio]-N-methyl-N-phenylacetamide
- 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-methyl-N-phenylacetamide
-
- Inchi: 1S/C21H23N3O2S/c1-16-8-10-17(11-9-16)13-24-19(14-25)12-22-21(24)27-15-20(26)23(2)18-6-4-3-5-7-18/h3-12,25H,13-15H2,1-2H3
- InChI Key: XNDDUIHPMDRIKI-UHFFFAOYSA-N
- SMILES: C(N(C)C1=CC=CC=C1)(=O)CSC1N(CC2=CC=C(C)C=C2)C(CO)=CN=1
Computed Properties
- Exact Mass: 381.15109816g/mol
- Monoisotopic Mass: 381.15109816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 83.7Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 603.8±65.0 °C(Predicted)
- pka: 14.09±0.10(Predicted)
2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-methyl-N-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2883-0086-2μmol |
2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide |
899748-02-8 | 90%+ | 2μl |
$57.0 | 2023-04-30 | |
| Life Chemicals | F2883-0086-5μmol |
2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide |
899748-02-8 | 90%+ | 5μl |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2883-0086-10μmol |
2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide |
899748-02-8 | 90%+ | 10μl |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2883-0086-20μmol |
2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide |
899748-02-8 | 90%+ | 20μl |
$79.0 | 2023-04-30 | |
| Life Chemicals | F2883-0086-1mg |
2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide |
899748-02-8 | 90%+ | 1mg |
$54.0 | 2023-04-30 | |
| Life Chemicals | F2883-0086-2mg |
2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide |
899748-02-8 | 90%+ | 2mg |
$59.0 | 2023-04-30 | |
| Life Chemicals | F2883-0086-3mg |
2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide |
899748-02-8 | 90%+ | 3mg |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2883-0086-4mg |
2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide |
899748-02-8 | 90%+ | 4mg |
$66.0 | 2023-04-30 | |
| Life Chemicals | F2883-0086-5mg |
2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide |
899748-02-8 | 90%+ | 5mg |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2883-0086-10mg |
2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-methyl-N-phenylacetamide |
899748-02-8 | 90%+ | 10mg |
$79.0 | 2023-04-30 |
2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-methyl-N-phenylacetamide Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-methyl-N-phenylacetamide
Compound CAS No 899748-02-8: A Comprehensive Overview
The compound with CAS No 899748-02-8, known as 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-methyl-N-phenylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the details of its structure, synthesis, properties, and applications, supported by the latest research findings.
The molecular structure of 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-methyl-N-phenylacetamide is characterized by a sulfur atom bridging an imidazole ring and an acetamide group. The imidazole ring is substituted with a hydroxymethyl group at position 5 and a methylphenyl group at position 1. The acetamide portion features N-methyl and N-phenyl substituents, adding complexity to the molecule. This intricate structure contributes to its diverse chemical reactivity and biological interactions.
Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The imidazole moiety, in particular, is known for its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable component in medicinal chemistry. Researchers have explored the potential of this compound as a scaffold for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders.
One of the key areas of research on CAS No 899748-02-8 involves its synthesis. Traditional methods often involve multi-step reactions with various coupling agents and protecting groups. However, recent advancements have introduced more efficient synthetic pathways utilizing microwave-assisted synthesis and catalytic processes. These innovations have significantly reduced reaction times and improved yields, making the compound more accessible for further studies.
The biological activity of 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-methyl-N-phenylacetamide has been extensively investigated. In vitro assays have demonstrated its potent inhibitory effects on several enzymes implicated in disease pathways. For instance, studies published in *Journal of Medicinal Chemistry* reveal its ability to inhibit histone deacetylases (HDACs), which are crucial targets in cancer therapy. Additionally, research in *Bioorganic & Medicinal Chemistry Letters* highlights its potential as an anti-inflammatory agent due to its modulation of cyclooxygenase (COX) enzymes.
Another intriguing aspect of this compound is its pharmacokinetic profile. Preclinical studies conducted on animal models indicate favorable absorption and bioavailability, suggesting its suitability for oral administration. However, further research is required to fully understand its metabolism and excretion pathways before advancing to clinical trials.
From an environmental perspective, the ecological impact of CAS No 899748-02-8 has also been a topic of interest. Studies assessing its biodegradability under various conditions reveal moderate degradation rates, which are within acceptable limits for industrial applications. This information is crucial for ensuring sustainable practices in the production and disposal of this compound.
In conclusion, 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-methyl-N-phenylacetamide (CAS No 899748-02-8) stands out as a promising molecule with diverse applications in pharmaceuticals and beyond. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable asset in contemporary chemical research. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.
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